N-(4-fluorobenzyl)-1-(3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)piperidine-4-carboxamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-1-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C26H24FN5O2/c27-21-10-8-18(9-11-21)17-29-25(33)20-12-15-32(16-13-20)24-22(7-4-14-28-24)26-30-23(31-34-26)19-5-2-1-3-6-19/h1-11,14,20H,12-13,15-17H2,(H,29,33)
• InChI Key: URVXNVHJFFWCMU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC2=CC=C(C=C2)F)C3=C(C=CC=N3)C4=NC(=NO4)C5=CC=CC=C5
• Molecular Formula: C26H24FN5O2
• Molecular Weight: 457.5 g/mol

Description

N-(4-fluorobenzyl)-1-(3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C26H24FN5O2 and its molecular weight is 457.509. The purity is usually 95%.
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Scientific Research Applications

Antituberculosis Activity

A study by V. U. Jeankumar et al. (2013) explored ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates for their antituberculosis activity. The compounds demonstrated significant inhibition of Mycobacterium tuberculosis DNA gyrase and Mycobacterium smegmatis GyrB ATPase, indicating their potential as antituberculosis agents without cytotoxic effects at the evaluated concentrations.

Antimicrobial Agents

Research by Rahul P. Jadhav et al. (2017) on 1-(2,6-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid derivatives revealed moderate to good activities against tested Gram-positive, Gram-negative bacterial strains, and fungal strains. This indicates the broad antimicrobial potential of these compounds.

Anticancer Activity

A. G. Hammam et al. (2005) synthesized fluoro-substituted benzo[b]pyran compounds showing anticancer activity at low concentrations compared to the reference drug 5-fluorodeoxyuridine. These compounds were tested against human cancer cell lines, including lung, breast, and CNS cancers, demonstrating their potential as anticancer agents (A. G. Hammam et al., 2005).

Receptor Binding Assays

The synthesis of 2-[4-(4-Fluorobenzyl) piperazin-1-ylmethyl]pyrazolo [1,5-a]pyridine and its evaluation in vitro receptor binding assays highlighted its potential as a dopamine D4 receptor ligand. The compound demonstrated affinity constants indicating its selective binding to D4, D2, and D3 receptors, suggesting its use in neurological studies or therapies (Yang Fang-wei, 2013).

NR2B NMDA Receptor Antagonist

The radiosynthesis of a NR2B-selective NMDA receptor antagonist was achieved for in vivo imaging of the NR2B NMDA receptor system by positron emission tomography, highlighting the compound's potential in neuroscientific research and drug development targeting NMDA receptor systems (R. Labas et al., 2009).